digitoxigenin 3-O-[beta-D-glucosyl-(1->4)-alpha-L-acofrioside]

• Molecular Formula: C36H56O13
• Molecular Weight: 696.8 g/mol
• IUPAC Name: 3-[(3S,5R,8R,9S,10S,13R,14S,17R)-14-hydroxy-3-[(2R,3R,4S,5S,6S)-3-hydroxy-4-methoxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• InChI: InChI=1S/C36H56O13/c1-17-30(49-32-28(41)27(40)26(39)24(15-37)48-32)31(44-4)29(42)33(46-17)47-20-7-10-34(2)19(14-20)5-6-23-22(34)8-11-35(3)21(9-12-36(23,35)43)18-13-25(38)45-16-18/h13,17,19-24,26-33,37,39-43H,5-12,14-16H2,1-4H3/t17-,19+,20-,21+,22-,23+,24+,26+,27-,28+,29+,30-,31-,32-,33-,34-,35+,36-/m0/s1
• InChI Key: LBCSKUSUYQVKDB-DDNYXVGMSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@H]2CC[C@]3([C@@H](C2)CC[C@@H]4[C@@H]3CC[C@]5([C@@]4(CC[C@@H]5C6=CC(=O)OC6)O)C)C)O)OC)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)C)O)OC)OC7C(C(C(C(O7)CO)O)O)O

Description

Digitoxigenin 3-O-[beta-D-glucosyl-(1->4)-alpha-L-acofrioside] is a cardenolide glycoside consisting of digitoxigenin having a beta-D-glucopyrananosyl-(1->4)-alpha-L-acofriopyranosyl moiety attached at the 3-position. It derives from a digitoxigenin.

Scientific Research Applications

Antiproliferative Activity

Digitoxigenin 3-O-[beta-D-glucosyl-(1->4)-alpha-L-acofrioside] has been identified as a compound with significant antiproliferative activity. Research has shown its effectiveness against the A2780 human ovarian cancer cell line, indicating its potential in cancer treatment research (Karkare et al., 2007).

Cardiac Glycosides

Studies have also isolated this compound as a cardiac glycoside from various plant sources. Its identification in these studies contributes to understanding the bioactive components in medicinal plants, which can be crucial for drug discovery (Makarevich et al., 2004).

Antiproliferative against Fibrosarcoma Cells

Another significant application is its isolation from Streptocaulon juventas roots, showing strong antiproliferative activity against the human HT-1080 fibrosarcoma cell line. This points towards its potential utility in developing treatments for fibrosarcoma (Ueda et al., 2003).

Apoptotic Induction in Hepatocellular Carcinoma

The compound has also been studied for its role in inducing apoptosis in HepG2 cells, a human hepatocellular carcinoma cell line. This research demonstrates its potential as an agent in cancer therapy, especially for liver cancer (Feng et al., 2012).

Synthesis and Chemical Analysis

Research has also been conducted on the synthesis of digitoxin, which includes digitoxigenin 3-O-[beta-D-glucosyl-(1->4)-alpha-L-acofrioside] as a component. These studies are vital for understanding the chemical properties and potential modifications of this compound for various applications (Ma et al., 2011).